Cas no 500579-50-0 (4-bromo-2,5,8-trimethylquinoline)

• Product Name: 4-bromo-2,5,8-trimethylquinoline
• CAS No: 500579-50-0
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 1547510
• PubChem ID: 282968
• Update Time: 2025-04-21

4-bromo-2,5,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,5,8-trimethylquinoline
• quinoline, 4-bromo-2,5,8-trimethyl-
• DB-262945
• MFCD11505144
• AKOS022889574
• NSC-137129
• 500579-50-0
• NSC137129
• 4-bromo-2,5,8-trimethylquinoline

• Inchi： 1S/C12H12BrN/c1-7-4-5-8(2)12-11(7)10(13)6-9(3)14-12/h4-6H,1-3H3
• InChI Key： WJCNPODIWFLYPO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C(C)=CC=C(C)C2=1

Computed Properties

• Exact Mass: 249.01500
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.92250